Cas no 949987-23-9 (N-(1,1-dioxothiolan-3-yl)-2-[ethyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide)

• Product Name: N-(1,1-dioxothiolan-3-yl)-2-[ethyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide
• CAS No: 949987-23-9
• MF: C₁₆H₂₂N₂O₅S₂
• MW: 386.486281871796
• CID: 6033642
• PubChem ID: 42912913
• Update Time: 2025-07-14

N-(1,1-dioxothiolan-3-yl)-2-[ethyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxothiolan-3-yl)-2-[ethyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide
• EN300-26591795
• 949987-23-9
• Z45467333
• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-(N-ethyl-2-phenylethenesulfonamido)acetamide

• Inchi： 1S/C16H22N2O5S2/c1-2-18(12-16(19)17-15-9-10-24(20,21)13-15)25(22,23)11-8-14-6-4-3-5-7-14/h3-8,11,15H,2,9-10,12-13H2,1H3,(H,17,19)/b11-8+
• InChI Key： IXVKQSCKCIDMRR-DHZHZOJOSA-N
• SMILES： S1(CCC(C1)NC(CN(CC)S(/C=C/C1C=CC=CC=1)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 386.09701415g/mol
• Monoisotopic Mass: 386.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1,1-dioxothiolan-3-yl)-2-[ethyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide

Professional Introduction to N-(1,1-dioxothiolan-3-yl)-2-[ethyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide (CAS No. 949987-23-9)

N-(1,1-dioxothiolan-3-yl)-2-[ethyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 949987-23-9, represents a promising candidate for further research and development in the quest for novel therapeutic agents. The molecular structure of this compound incorporates several key functional groups, including a dioxothiolane moiety and a sulfonylamino group, which are known to contribute to its chemical reactivity and biological interactions.

The dioxothiolane ring system is particularly noteworthy as it introduces a strained cyclic structure that can influence the compound's electronic properties and metabolic stability. This feature has been explored in various synthetic transformations, where the ring strain can be exploited to facilitate reactions or enhance binding affinity to biological targets. In contrast, the sulfonylamino group provides a polar, negatively charged surface that can interact with positively charged residues in proteins, making it a valuable component for designing molecules with specific binding properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-(1,1-dioxothiolan-3-yl)-2-[ethyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and infectious diseases. For instance, preliminary simulations indicate potential interactions with cyclooxygenase (COX) enzymes, which are central targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the phenylethenyl moiety may contribute to hydrophobic interactions with binding pockets in target proteins, further enhancing its pharmacological relevance.

The synthesis of this compound presents both challenges and opportunities for chemists. The dioxothiolane ring requires careful handling due to its sensitivity to hydrolysis and oxidation, necessitating controlled reaction conditions. However, recent methodologies have demonstrated effective strategies for constructing this motif while maintaining high yields and purity. One such approach involves the use of organosulfur reagents that facilitate ring formation under mild conditions. Furthermore, the introduction of the sulfonylamino group at the 2-position of the acetamide backbone can be achieved through nucleophilic substitution reactions, which are well-established in organic synthesis.

In terms of biological evaluation, N-(1,1-dioxothiolan-3-yl)-2-[ethyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide has been tested in various in vitro assays to assess its potential therapeutic applications. Initial studies have shown promising results in inhibiting inflammatory cytokine production in immune cells, suggesting its utility as an anti-inflammatory agent. Moreover, its ability to cross cell membranes may enhance its bioavailability when formulated into drug delivery systems. These findings have prompted further investigation into its pharmacokinetic properties and potential side effects.

The role of computational modeling in optimizing the structure of this compound cannot be overstated. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can identify structural modifications that may improve potency or reduce toxicity. For example, virtual screening techniques have been employed to explore analogs of N-(1,1-dioxothiolan-3-yl)-2-[ethyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide that may exhibit enhanced selectivity for specific biological targets. Such approaches are accelerating the discovery process by narrowing down candidate compounds for experimental validation.

The future prospects for N-(1,1-dioxothiolan-3-yl)-2-[ethyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide are bright, with ongoing research aimed at elucidating its mechanism of action and developing novel formulations. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing unmet medical needs across various therapeutic areas.